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Compound of Interest

Compound Name: 3-Methylpyridine-2-carbaldehyde

CAS No.: 55589-47-4

Cat. No.: B1299792

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 3-
methylpyridine-2-carbaldehyde in various multicomponent reactions (MCRs). MCRs are

powerful tools in synthetic and medicinal chemistry, enabling the efficient construction of

complex molecular scaffolds from simple starting materials in a single synthetic operation. The

pyridine moiety is a key structural motif in numerous pharmaceuticals, and its incorporation via

MCRs is of significant interest in drug discovery.

Groebke-Blackburn-Bienaymé (GBB) Reaction:
Synthesis of Imidazo[1,2-a]pyridines
The Groebke-Blackburn-Bienaymé (GBB) reaction is a three-component reaction between a 2-

aminoazine (such as 2-aminopyridine), an aldehyde, and an isocyanide to produce substituted

imidazo[1,2-a]azines.[1][2][3] These scaffolds are present in a variety of medicinally important

compounds.[4][5] The use of 3-methylpyridine-2-carbaldehyde in this reaction leads to the
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formation of 2-(3-methylpyridin-2-yl)-substituted imidazo[1,2-a]pyridines, which are of interest

for biological screening.

Reaction Scheme
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Reactants

Product

3-Methylpyridine-2-carbaldehyde

Imidazo[1,2-a]pyridine

2-Aminopyridine

Isocyanide

Catalyst
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Combine Reactants and Catalyst
(Aldehyde, Amine, Isocyanide, Catalyst)

Add Solvent
(e.g., DCM/MeOH)

Microwave Irradiation
(100 °C, 1 h)

Reaction Monitoring
(TLC)

Work-up
(Solvent Evaporation)

Purification
(Column Chromatography)

Characterization
(NMR, MS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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